Cas no 1800-40-4 (2-fluorophenoxathiin)
2-fluorophenoxathiin structure
Product Name:2-fluorophenoxathiin
CAS No:1800-40-4
MF:C12H7FOS
MW:218.246785402298
CID:865504
PubChem ID:137218
Update Time:2025-04-19
2-fluorophenoxathiin Chemical and Physical Properties
Names and Identifiers
-
- 2-fluorophenoxathiin
- 2-Fluorophenoxathiine
-
- Inchi: 1S/C12H7FOS/c13-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)14-10/h1-7H
- InChI Key: UKZYOLQBLTVVRO-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2OC2C=CC(=CC1=2)F
Computed Properties
- Exact Mass: 218.02021
- Monoisotopic Mass: 218.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- Density: 1.357
- Boiling Point: 310.5°C at 760 mmHg
- Flash Point: 141.6°C
- Refractive Index: 1.654
- PSA: 9.23
2-fluorophenoxathiin Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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